1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[3-(4-chlorophenyl)azepan-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C18H20ClNOS/c19-16-8-6-14(7-9-16)15-4-1-2-10-20(13-15)18(21)12-17-5-3-11-22-17/h3,5-9,11,15H,1-2,4,10,12-13H2
• InChI Key: HCXGLTFJBNCQPR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC(C1)C2=CC=C(C=C2)Cl)C(=O)CC3=CC=CS3
• Molecular Formula: C18H20ClNOS
• Molecular Weight: 333.9 g/mol

Description

1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(thiophen-2-yl)ethanone, also known as CP-55940, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound belongs to the class of chemicals known as cannabinoids, which are compounds that interact with the endocannabinoid system in the body. The endocannabinoid system is involved in a variety of physiological processes, including pain sensation, mood regulation, and immune function. CP-55940 has been shown to have a wide range of effects on the body, and has been the subject of numerous scientific studies.

Scientific Research Applications

Hydrogen Bonding and Molecular Structure

• The study of related enaminones, such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone, highlights the importance of hydrogen bonding between secondary amine and carbonyl groups. These interactions establish six-membered hydrogen-bonded rings and lead to the formation of centrosymmetric dimers, which are crucial for understanding the molecular structure and reactivity of similar compounds (Balderson et al., 2007).

Synthesis and Reactivity

• The synthesis of compounds like (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone showcases the reactivity of similar structures towards sulfur- and oxygen-containing nucleophiles. This method provides insights into functionalizing 2-acyl-benzo[b]thiophene derivatives through Michael-type nucleophilic addition (Pouzet et al., 1998).

Molecular Docking and Biological Properties

• A detailed experimental and theoretical analysis of compounds structurally related to "1-(3-(4-Chlorophenyl)azepan-1-yl)-2-(thiophen-2-yl)ethanone" has been conducted. This includes equilibrium geometry, vibrational wavenumbers, and HOMO-LUMO analysis, providing a basis for understanding the potential biological activity and molecular docking applications of such compounds (ShanaParveen et al., 2016).

Luminescence and Organic Electronics

• The design and synthesis of a donor-acceptor molecule demonstrating dual emission of delayed fluorescence and room-temperature phosphorescence offers insights into the luminescent properties of structurally related compounds. Such findings are crucial for applications in organic electronics and photonics (Wen et al., 2021).